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Compound of Interest

Compound Name: (Benzyloxy)methanol

Cat. No.: B085359

An In-depth Technical Guide to (Benzyloxy)methanol and its Synonyms

This technical guide provides a comprehensive overview of (benzyloxy)methanol, also widely
known as benzylhemiformal. It is intended for researchers, scientists, and professionals in drug
development and cosmetic science who require detailed information on the nomenclature,
properties, synthesis, and applications of this compound. This document collates chemical
data, outlines its primary mechanism of action as a preservative, and presents this information
in a structured format for clarity and ease of use.

Nomenclature and Identification

(Benzyloxy)methanol is an organic compound that is systematically named
phenylmethoxymethanol.[1][2] It is recognized by several synonyms across various chemical
databases and commercial suppliers. The most common of these is benzylhemiformal, which
alludes to its structure as a hemiacetal formed from benzyl alcohol and formaldehyde.

A comprehensive list of its identifiers and synonyms is provided below for cross-referencing in
literature and databases.
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Identifier Type Value

IUPAC Name phenylmethoxymethanol[1][2]

CAS Name (benzyloxy)methanol[2]

CAS Number 14548-60-8[1][3][4][5]

EC Number 238-588-8[1][2][3]

PubChem CID 84520[1][2]

UNII XDK482748R[1]

Molecular Formula CsH1002[1][3][4][6]

SMILES C1=CC=C(C=C1)COCO[1][2]

InChlKey PETXWIMJICIQTQ-UHFFFAOYSA-N[1][7]

Benzylhemiformal, Benzyl hemiformal,
Phenylmethoxymethanol,

Common Synonyms
(Phenylmethoxy)methanol, Methanol,

(phenylmethoxy)-[1][3][4][5][8]

Chemical and Physical Properties

(Benzyloxy)methanol is a clear liquid with a mild aromatic odor.[2][7] Its physicochemical
properties are summarized in the table below. These properties are critical for its application as
a solvent and preservative in various formulations.
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Property Value Source(s)
Molecular Weight 138.16 g/mol (1103114171
Density 1.095 g/cm3 [31141[9]
Boiling Point 161.7 °C at 760 mmHg [31[41[8]
Flash Point 49.5°C [2103]14]
Vapor Pressure 1.55 mmHg at 25 °C [4]

- Moderately soluble (4 g/100
Water Solubility [10]
mL for benzyl alcohol)

logP (o/w) 1.191 (estimated) [8]

Synthesis and Chemical Reactions

(Benzyloxy)methanol is synthesized from the reaction of benzyl alcohol with formaldehyde.[4]
This reaction is a classic example of hemiacetal formation, where an alcohol adds to the
carbonyl group of an aldehyde.

Synthesis Pathway

The formation of (benzyloxy)methanol involves the nucleophilic attack of the hydroxyl group
of benzyl alcohol on the electrophilic carbonyl carbon of formaldehyde. This reaction is typically

reversible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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